blastmycetin F
blastmycetin F
Brand Name:
Vulcanchem
CAS No.:
156312-08-2
VCID:
VC0122033
InChI:
InChI=1S/C22H28N4O3/c1-12(2)20-22(29)24-13(11-27)10-14-18-15(6-4-8-17(18)26(20)3)25-19(14)21(28)16-7-5-9-23-16/h4,6,8,12-13,20,25,27H,5,7,9-11H2,1-3H3,(H,24,29)/t13-,20-/m0/s1
SMILES:
CC(C)C1C(=O)NC(CC2=C(NC3=C2C(=CC=C3)N1C)C(=O)C4=NCCC4)CO
Molecular Formula:
C22H28N4O3
Molecular Weight:
396.5 g/mol
blastmycetin F
CAS No.: 156312-08-2
Main Products
VCID: VC0122033
Molecular Formula: C22H28N4O3
Molecular Weight: 396.5 g/mol
| CAS No. | 156312-08-2 |
|---|---|
| Product Name | blastmycetin F |
| Molecular Formula | C22H28N4O3 |
| Molecular Weight | 396.5 g/mol |
| IUPAC Name | (10S,13S)-2-(3,4-dihydro-2H-pyrrole-5-carbonyl)-13-(hydroxymethyl)-9-methyl-10-propan-2-yl-3,9,12-triazatricyclo[6.6.1.04,15]pentadeca-1,4(15),5,7-tetraen-11-one |
| Standard InChI | InChI=1S/C22H28N4O3/c1-12(2)20-22(29)24-13(11-27)10-14-18-15(6-4-8-17(18)26(20)3)25-19(14)21(28)16-7-5-9-23-16/h4,6,8,12-13,20,25,27H,5,7,9-11H2,1-3H3,(H,24,29)/t13-,20-/m0/s1 |
| Standard InChIKey | CKUVDIKBGLVWTK-RBZFPXEDSA-N |
| Isomeric SMILES | CC(C)[C@H]1C(=O)N[C@@H](CC2=C(NC3=C2C(=CC=C3)N1C)C(=O)C4=NCCC4)CO |
| SMILES | CC(C)C1C(=O)NC(CC2=C(NC3=C2C(=CC=C3)N1C)C(=O)C4=NCCC4)CO |
| Canonical SMILES | CC(C)C1C(=O)NC(CC2=C(NC3=C2C(=CC=C3)N1C)C(=O)C4=NCCC4)CO |
| Synonyms | blastmycetin F |
| PubChem Compound | 196953 |
| Last Modified | Nov 11 2021 |
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